Cas no 4831-50-9 (Quinolinium,6-[(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-1-methyl-, iodide (1:1))

• Product Name: Quinolinium,6-[(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-1-methyl-, iodide (1:1)
• CAS No: 4831-50-9
• MF: C₁₇H₁₂Cl₂N₄O₂
• MW: 375.208781242371
• CID: 334100
• PubChem ID: 1539214
• Update Time: 2025-04-19

Quinolinium,6-[(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,6-[(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)methyl]-1-methyl-, iodide (1:1)
• 3-(3,4-dichlorophenyl)-N'-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-1H-pyrazole-5-carbohydrazide
• AKOS030699579
• 4831-50-9

• Inchi： 1S/C17H12Cl2N4O2/c18-13-6-3-11(7-14(13)19)15-8-16(22-21-15)17(25)23-20-9-10-1-4-12(24)5-2-10/h1-9,24H,(H,21,22)(H,23,25)
• InChI Key： UKVPZAGJPSJWJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(NN=CC2C=CC(=CC=2)O)=O)NN=1)Cl

Computed Properties

• Exact Mass: 374.0337310g/mol
• Monoisotopic Mass: 374.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 90.4Ų